![molecular formula C19H18N6O B2643511 N4-(3,4-dimethylphenyl)-N2-(furan-2-ylmethyl)pteridine-2,4-diamine CAS No. 946217-61-4](/img/structure/B2643511.png)
N4-(3,4-dimethylphenyl)-N2-(furan-2-ylmethyl)pteridine-2,4-diamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N4-(3,4-dimethylphenyl)-N2-(furan-2-ylmethyl)pteridine-2,4-diamine, also known as DMFPF, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. DMFPF is a member of the pteridine family of compounds, which are known to have a wide range of biological activities.
Scientific Research Applications
A Crystallographic and Spectroscopic Study:
- Furamidine, structurally similar to berenil but with a furan moiety, demonstrates a stronger DNA binding affinity. This is evidenced by its ability to make direct hydrogen bond interactions with DNA, unlike berenil. The improved interaction energy between the ligand and DNA is attributed to these differences, as shown by molecular mechanics calculations (Laughton et al., 1995).
Antiprotozoal Activity
Synthesis and Antiprotozoal Activity:
- Substituted bis(4-guanylphenyl)furans and analogues were synthesized and evaluated for their antimalarial and antitrypanosomal activity. While their antimalarial activity was not high, several compounds demonstrated significant activity against Trypanosoma rhodesiense, surpassing the activity of other known compounds in this regard (Das & Boykin, 1977).
Material Science and Electrochromic Properties
Highly Stable Anodic Electrochromic Aromatic Polyamides:
- Novel polyamides with triphenylamine units exhibit good solubility, thermal stability, and electrochromic properties, making them suitable for applications requiring such features (Liou & Chang, 2008).
High Contrast Ratio and Rapid Switching Electrochromic Polymeric Films:
- Polyamides with triphenylamine units in the backbone showcase rapid switching time and high contrast ratio in electrochromic applications. Their thermal stability and solubility in organic solvents add to their practicality for various applications (Hsiao et al., 2008).
Novel Triarylamine Derivatives for Optoelectronic Devices:
- Triphenylamine-based derivatives exhibit promising electrochromic and photoluminescent properties. Their use in electrofluorochromic devices demonstrates high photoluminescence contrast ratio, swift switching time, and high reversibility, making them suitable for advanced optoelectronic applications (Wu et al., 2019).
Properties
IUPAC Name |
4-N-(3,4-dimethylphenyl)-2-N-(furan-2-ylmethyl)pteridine-2,4-diamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N6O/c1-12-5-6-14(10-13(12)2)23-18-16-17(21-8-7-20-16)24-19(25-18)22-11-15-4-3-9-26-15/h3-10H,11H2,1-2H3,(H2,21,22,23,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFIJTNQGRSSJPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC2=NC(=NC3=NC=CN=C32)NCC4=CC=CO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.